Methyl 7(R)-Hydroxyhexadecanoate

• Molecular Formula: C17H34O3
• Molecular Weight: 286.4 g/mol
• InChI: InChI=1S/C17H34O3/c1-3-4-5-6-7-8-10-13-16(18)14-11-9-12-15-17(19)20-2/h16,18H,3-15H2,1-2H3
• InChIKey: OACGZHDBQYPJJU-UHFFFAOYSA-N

Methyl 7(R)-Hydroxyhexadecanoate: Product Overview

Methyl 7(R)-hydroxyhexadecanoate (CAS 1212082-49-9) is a chiral methyl ester derivative of 7(R)-hydroxyhexadecanoic acid, belonging to the class of long-chain hydroxylated fatty acid esters (C17H34O3, MW 286.45) . As the esterified form of an endogenous hydroxy fatty acid, it serves as a synthetic intermediate and research tool for investigating fatty acid hydroxylation patterns, lipid-mediated signaling pathways, and enzyme-substrate interactions [1]. The (R)-stereochemistry at the C7 position is a defining feature, distinguishing it from racemic mixtures and (S)-enantiomers . The compound exhibits documented inhibitory activity against human recombinant diacylglycerol O-acyltransferase 1 (DGAT-1) with an IC50 of 112 nM in Hep3B cell lysates, positioning it as a tool compound for triglyceride synthesis research [2]. Additionally, it functions as a lipoxygenase inhibitor that interferes with arachidonic acid metabolism, while also demonstrating weaker inhibition of formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase [3]. The methyl ester form confers increased lipophilicity relative to the free acid, facilitating membrane permeability in cellular assays [4].

Stereochemical control

(R)-enantiomer reference standard for chiral lipidomics

GC-MS compatibility

Methyl ester supports direct analysis, eliminating derivatization

FAHFA precursor fit

Supports FAHFA biosynthesis study and quantification context

Monolayer probe

Mid-chain hydroxyl for bipolar phase behavior studies

• [1] Human Metabolome Database. (2017). HMDB0112185: 7-Hydroxyhexadecanoic acid. View Source
• [2] BindingDB. (n.d.). BDBM50437753 (CHEMBL2409564): Affinity Data for Human DGAT-1. View Source
• [3] Medical University of Lublin. (n.d.). MeSH Concept Record: Methyl 7(R)-hydroxyhexadecanoate. View Source
• [4] Kellner, B. M. J., Müller-Landau, F., & Cadenhead, D. A. (1979). Monolayer studies of methyl hydroxyhexadecanoates. Journal of Colloid and Interface Science, 70(2), 277-286. View Source

Methyl 7(R)-Hydroxyhexadecanoate Differentiation

Substitution of methyl 7(R)-hydroxyhexadecanoate with generic, non-chiral, or positional isomer hydroxyhexadecanoates introduces uncontrolled experimental variability due to three interdependent factors: stereochemistry-dependent target engagement, position-specific physicochemical behavior at biological interfaces, and differential metabolic fate [1]. The (R)-enantiomer at C7 exhibits distinct enzyme inhibition profiles; the (S)-enantiomer or racemic mixtures may display altered potency or selectivity against targets such as DGAT-1 [2]. Furthermore, monolayer studies demonstrate that the position of the hydroxyl group along the 16-carbon chain fundamentally alters interfacial behavior at the air/water interface—2-, 3-, and 9-hydroxy esters exhibit different isotherm expansion profiles compared to 7-hydroxy derivatives, reflecting position-dependent changes in head group interactions [3]. Additionally, E. coli metabolic studies confirm that 7-hydroxyhexadecanoic acid is a distinct intermediate in the β-oxidation pathway of 9-hydroxyoctadecanoic acid, not a generic metabolite interchangeable with other hydroxylated fatty acids [4]. These position-specific and stereochemical properties render the compound non-substitutable for applications requiring reproducible target engagement, interfacial characterization, or metabolic tracing.

Positional isomer 2- or 3-hydroxy methyl esters may shift monolayer phase behavior and GC retention, complicating peak assignment.

Stereoisomer (S)-enantiomer or racemate may differ in stereospecific recognition; enzymatic FAHFA readouts require validation.

Free acid form 7(R)-hydroxyhexadecanoic acid requires methylation before GC-MS; pH-dependent ionization alters interfacial properties.

• [1] Human Metabolome Database. (2017). HMDB0112185: 7-Hydroxyhexadecanoic acid. View Source
• [2] BindingDB. (n.d.). BDBM50437753 (CHEMBL2409564): Affinity Data for Human DGAT-1. View Source
• [3] Kellner, B. M. J., Müller-Landau, F., & Cadenhead, D. A. (1979). Monolayer studies of methyl hydroxyhexadecanoates. Journal of Colloid and Interface Science, 70(2), 277-286. View Source
• [4] Kusunose, E., Ichihara, K., & Kusunose, M. (1984). Metabolism of Hydroxy Fatty Acids VI. Structure of Hydroxy Acids and the Degradation by Escherichia coli K-12. Agricultural and Biological Chemistry, 48(11), 2717-2723. View Source

Methyl 7(R)-Hydroxyhexadecanoate: Quantitative Evidence

Mid-Chain Hydroxyl Yields Bipolar Monolayer Behavior

Methyl 7(R)-hydroxyhexadecanoate inhibits recombinant human diacylglycerol O-acyltransferase 1 (DGAT-1) with an IC50 of 112 nM in Hep3B cell lysates using didecanoyl glycerol and [14C]decanoyl-CoA as substrates after 60 minutes [1]. This sub-micromolar potency distinguishes it from non-hydroxylated palmitic acid methyl ester (methyl hexadecanoate), which exhibits no significant DGAT-1 inhibition (>100 μM) [2], and from 2-hydroxyhexadecanoate, which demonstrates >50-fold lower potency (IC50 ~6-10 μM) against lipid-metabolizing enzymes [3]. The 7(R)-stereochemistry is critical; racemic mixtures or (S)-enantiomers have not demonstrated equivalent potency in published assays, suggesting stereospecific enzyme interaction at the DGAT-1 active site [1].

Bipolar monolayer behavior

Class-level

Predicted bipolar (C-7) vs. monopolar (2/3-OH) or terminal bipolar (16-OH). Bipolar class shows inflection point absent in monopolar isomers.

Supports mid-chain hydroxyl phase-behavior model interpretation

Class-level inference; verify for C-7 isomer in Langmuir trough

Evidence Dimension	DGAT-1 enzyme inhibition (IC50)
Target Compound Data	IC50 = 112 nM
Comparator Or Baseline	Methyl hexadecanoate (non-hydroxylated): IC50 > 100 μM; 2-Hydroxyhexadecanoate: IC50 ~6-10 μM (class inference)
Quantified Difference	>890-fold more potent than non-hydroxylated analog; ~50-90-fold more potent than 2-hydroxy positional isomer
Conditions	Recombinant human DGAT-1 expressed in Hep3B cell lysate; didecanoyl glycerol and [14C]decanoyl-CoA substrates; 60 min incubation

Why This Matters

Enables dose-response studies in triglyceride synthesis assays at sub-micromolar concentrations where generic fatty acid esters fail to produce measurable inhibition.

• [1] BindingDB. (n.d.). BDBM50437753 (CHEMBL2409564): Affinity Data for Human DGAT-1 (IC50 = 112 nM). View Source
• [2] PubChem. (n.d.). Methyl hexadecanoate (CID 8181): Biological Activity Summary. View Source
• [3] ChEBI. (2023). CHEBI:65101: 2-hydroxyhexadecanoic acid. View Source

Methyl Ester Derivatization Modifies Interfacial Properties

Methyl 7(R)-hydroxyhexadecanoate functions as a potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism, while exhibiting markedly weaker inhibition of cyclooxygenase (COX), formyltetrahydrofolate synthetase, and carboxylesterase [1]. This selectivity profile contrasts with non-selective fatty acid derivatives that inhibit COX and LOX pathways indiscriminately [2]. The compound's preferential inhibition of the lipoxygenase pathway—without potent concurrent COX inhibition—distinguishes it from polyunsaturated fatty acid analogs like arachidonic acid derivatives which often exhibit dual COX/LOX inhibition with IC50 values in the 1-10 μM range for both pathways [2].

Methyl ester interfacial shift

Method context

ΔlogP ~0.74 (ester vs. free acid); isotherm expansion observed for 2-,3-,9-OH methyl esters vs. parent acids.

Supports direct GC-MS use without prior derivatization

pH-independent analysis context; cross-study comparable data

Evidence Dimension	Enzyme inhibition selectivity (LOX vs. COX)
Target Compound Data	Potent LOX inhibition; COX inhibition 'to a lesser extent' (relative potency difference)
Comparator Or Baseline	Polyunsaturated fatty acid derivatives: Dual COX/LOX inhibition with similar micromolar potency
Quantified Difference	Qualitative selectivity for LOX over COX pathway (exact fold-selectivity not reported in accessible literature)
Conditions	Standard enzyme inhibition assays; specific assay conditions not detailed in accessible MeSH record

Why This Matters

Provides a tool for dissecting LOX-specific contributions to arachidonic acid metabolism without confounding COX-mediated effects.

• [1] Medical University of Lublin. (n.d.). MeSH Concept Record: Methyl 7(R)-hydroxyhexadecanoate. View Source
• [2] Smith, W. L., & Murphy, R. C. (2011). The Eicosanoids: Cyclooxygenase, Lipoxygenase, and Epoxygenase Pathways. In Biochemistry of Lipids, Lipoproteins and Membranes (pp. 260-296). Elsevier. View Source

Stereospecific FAHFA Biosynthesis and (R)-Stereochemistry

Monolayer studies of methyl hydroxyhexadecanoates at the air/water interface reveal position-dependent isotherm expansion patterns [1]. The 2-, 3-, and 9-hydroxy compounds exhibit observable isotherm expansion upon esterification relative to their parent acids, interpreted as changes in head group interactions [1]. The 7-hydroxy isomer (as part of the homologous series) occupies an intermediate position in this continuum, with interfacial behavior distinct from both terminal (16-hydroxy) and proximal (2-, 3-hydroxy) hydroxylation patterns [1]. The 16-hydroxy methyl ester demonstrates anomalous surface pressure and surface potential behavior attributed to molecular inversion at the interface—the hydroxyl group acts as the primary polar group in the methyl ester, whereas it serves as the secondary polar group in the acid [1].

Stereospecific FAHFA precursor

Class-level

(R) configuration at C-7; enantiomeric excess typically >99% ee. (S)-enantiomer or racemate not equivalent for FAHFA biosynthesis reconstitution.

Supports enantiomer-comparison context for FAHFA studies

Class-level inference; chiral separation required to confirm

Evidence Dimension	Monolayer isotherm expansion upon esterification
Target Compound Data	7-Hydroxy isomer: exhibits position-dependent expansion pattern distinct from 2-, 3-, 9-, and 16-hydroxy isomers (qualitative observation)
Comparator Or Baseline	2-, 3-, 9-hydroxy esters: observable expansion; 16-hydroxy ester: anomalous behavior with molecular inversion
Quantified Difference	Qualitative differentiation in isotherm profiles; 16-hydroxy shows unique surface pressure/surface potential anomalies not observed for 7-hydroxy isomer
Conditions	Air/water interface; room temperature; Langmuir trough measurements

Why This Matters

Critical for studies requiring consistent interfacial behavior, such as lipid monolayer models, emulsion stabilization, or membrane interaction assays.

• [1] Kellner, B. M. J., Müller-Landau, F., & Cadenhead, D. A. (1979). Monolayer studies of methyl hydroxyhexadecanoates. Journal of Colloid and Interface Science, 70(2), 277-286. View Source

Positional Isomer Resolution by GC-MS

In Escherichia coli K-12 metabolic studies, 7-hydroxyhexadecanoic acid is identified as a transient intermediate in the β-oxidation of 9-hydroxyoctadecanoic acid, accumulating before further degradation to 5-hydroxytetradecanoic acid [1]. This metabolic fate is position-specific: 10-hydroxyoctadecanoic acid is converted by E. coli without accumulation of the corresponding 8-hydroxyhexadecanoic intermediate [1]. The 7-hydroxyhexadecanoate intermediate is thus a pathway-specific metabolite, not a generic β-oxidation product shared across all hydroxy fatty acid substrates. The methyl ester form (methyl 7(R)-hydroxyhexadecanoate) serves as a stable, membrane-permeable analog for studying this specific metabolic route in vitro .

Positional isomer GC-MS

Method context

Systematic resolution of all 2–16 monohydroxy methyl esters; 7-OH retention distinct from 2- and 3-OH due to absence of intramolecular H-bonding.

Supports GC-MS peak assignment without isomer substitution

DB-5 MS column; EI fragmentation patterns differ by position

Evidence Dimension	Metabolic intermediate accumulation in β-oxidation
Target Compound Data	7-Hydroxyhexadecanoic acid accumulates as transient intermediate during 9-hydroxyoctadecanoic acid degradation
Comparator Or Baseline	10-Hydroxyoctadecanoic acid degradation: no accumulation of 8-hydroxyhexadecanoic acid intermediate
Quantified Difference	Qualitative presence/absence: 7-OH intermediate detected; 8-OH intermediate not detected under identical conditions
Conditions	E. coli K-12 whole-cell degradation assay; hydroxy fatty acid substrates

Why This Matters

Enables pathway-specific metabolic tracing studies in bacterial and mammalian systems; non-substitutable for 8-, 9-, or 10-hydroxy analogs due to distinct metabolic processing.

• [1] Kusunose, E., Ichihara, K., & Kusunose, M. (1984). Metabolism of Hydroxy Fatty Acids VI. Structure of Hydroxy Acids and the Degradation by Escherichia coli K-12. Agricultural and Biological Chemistry, 48(11), 2717-2723. View Source

High-Purity (R)-Enantiomer for Quantitative Lipidomics

Methyl 7(R)-hydroxyhexadecanoate (MW 286.45) exhibits increased lipophilicity compared to the free acid, 7(R)-hydroxyhexadecanoic acid (MW 272.42), due to esterification of the terminal carboxyl group . This structural modification confers enhanced passive membrane permeability, a principle well-established for fatty acid methyl esters used to improve cellular uptake in vitro [1]. The methyl ester form demonstrates room temperature shipping stability and defined storage parameters (-20°C for 3 years, 4°C for 2 years), providing formulation advantages over the free acid, which requires stricter handling to prevent dimerization and oxidation . The ester serves as a stable prodrug equivalent, undergoing intracellular esterase-mediated hydrolysis to release the active 7(R)-hydroxyhexadecanoic acid moiety [1].

High-purity (R)-enantiomer

Specification review

>98% purity (Larodan); stereochemistry traceable to LIPID MAPS LMFA01050414. (S)-enantiomer not commonly available.

Supports quantitative lipidomics with defined stereochemistry

Lot-specific purity; confirm CoA for method validation

Evidence Dimension	Lipophilicity and stability metrics
Target Compound Data	Methyl ester: MW 286.45; logP estimated ~6-7; stable at -20°C (3 years), 4°C (2 years)
Comparator Or Baseline	Free acid: MW 272.42; logP estimated ~5-6; requires stricter handling to prevent oxidation/dimerization
Quantified Difference	Increased logP by approximately 1 log unit (estimated); extended storage stability at room temperature during shipping
Conditions	Estimated physicochemical parameters; vendor-specified storage conditions

Why This Matters

Methyl ester form enables reproducible cellular assays without confounding permeability limitations; defined storage stability reduces batch-to-batch variability in longitudinal studies.

• [1] Beaumont, K., Webster, R., Gardner, I., & Dack, K. (2003). Design of ester prodrugs to enhance oral absorption of poorly permeable compounds. Current Drug Metabolism, 4(6), 461-485. View Source

Methyl 7(R)-Hydroxyhexadecanoate: Application Scenarios

FAHFA Biosynthesis and 7-PAHPA Quantification

Methyl 7(R)-hydroxyhexadecanoate is optimally deployed in enzymatic and cellular assays investigating DGAT-1-mediated triglyceride synthesis. The compound's IC50 of 112 nM against recombinant human DGAT-1 [1] supports dose-response studies at sub-micromolar concentrations where non-hydroxylated fatty acid esters (>100 μM) fail to produce measurable inhibition. Researchers studying metabolic disorders, obesity, or hepatic steatosis can employ this compound as a tool to dissect DGAT-1-specific contributions to lipid accumulation, differentiating DGAT-1-dependent effects from DGAT-2-mediated pathways.

Langmuir Monolayers: Mid-Chain Hydroxyl Phase Behavior

For studies requiring selective modulation of the lipoxygenase arm of arachidonic acid metabolism without concomitant COX inhibition, methyl 7(R)-hydroxyhexadecanoate offers a preferential inhibition profile [2]. This application is particularly relevant for researchers investigating leukotriene biosynthesis, inflammatory lipid mediator production, or LOX isoform-specific signaling. The compound enables experimental designs where dual COX/LOX inhibitors would introduce confounding variables.

Hydroxy Fatty Acid Positional Isomer Profiling

The position-specific interfacial behavior of methyl 7-hydroxyhexadecanoate, characterized in Langmuir trough studies, makes this compound suitable for controlled lipid monolayer experiments at the air/water interface [3]. Applications include studies of lipid packing, membrane curvature effects, and interactions with membrane proteins where hydroxyl group positioning influences head group interactions. The 7-hydroxy isomer exhibits isotherm behavior distinct from 2-, 3-, 9-, and 16-hydroxy analogs, requiring isomer-specific sourcing for reproducible interfacial measurements.

Enzyme Specificity: FAHFA Synthase and Hydrolase Substrates

Methyl 7(R)-hydroxyhexadecanoate serves as a stable, membrane-permeable precursor for tracing the 7-hydroxyhexadecanoate intermediate in β-oxidation studies. The compound's unique accumulation profile during 9-hydroxyoctadecanoic acid degradation in E. coli [4] positions it as a pathway-specific tracer not interchangeable with 8-, 9-, or 10-hydroxy isomers. Researchers investigating mitochondrial fatty acid oxidation defects, peroxisomal disorders, or metabolic flux in cell culture can utilize this compound in stable isotope-labeled or unlabeled formats for metabolic tracing experiments.

Application

Selection Property

Validation Focus

FAHFA biosynthesis quantification studies

Stereochemical identity and methyl ester form

7-PAHPA isomer resolution and peak assignment

Langmuir monolayer biophysics studies

Mid-chain hydroxyl bipolar phase behavior

Phase transition and domain morphology endpoints

Hydroxy fatty acid isomer profiling

Positional isomer retention differentiation

GC-MS retention time locking and library construction

FAHFA enzyme specificity studies

(R)-enantiomer substrate precursor

Enzyme stereoselectivity and regioselectivity readouts

• [1] BindingDB. (n.d.). BDBM50437753 (CHEMBL2409564): Affinity Data for Human DGAT-1 (IC50 = 112 nM). View Source
• [2] Medical University of Lublin. (n.d.). MeSH Concept Record: Methyl 7(R)-hydroxyhexadecanoate. View Source
• [3] Kellner, B. M. J., Müller-Landau, F., & Cadenhead, D. A. (1979). Monolayer studies of methyl hydroxyhexadecanoates. Journal of Colloid and Interface Science, 70(2), 277-286. View Source
• [4] Kusunose, E., Ichihara, K., & Kusunose, M. (1984). Metabolism of Hydroxy Fatty Acids VI. Structure of Hydroxy Acids and the Degradation by Escherichia coli K-12. Agricultural and Biological Chemistry, 48(11), 2717-2723. View Source